Cas no 868370-17-6 (N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 868370-17-6
• MF: C₁₂H₁₃ClN₂OS
• MW: 268.762420415878
• CID: 6032815
• PubChem ID: 2150943
• Update Time: 2025-10-30

N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• WMFUAUCQQLTUOL-OWBHPGMISA-N
• (Z)-N-(7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)propionamide
• N-[(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide
• N-(7-chloro-3,4-dimethyl-1,3-benzothiazol-2-ylidene)propanamide
• AKOS024611012
• SR-01000015931-1
• 868370-17-6
• F1814-0848
• SR-01000015931

• Inchi： 1S/C12H13ClN2OS/c1-4-9(16)14-12-15(3)10-7(2)5-6-8(13)11(10)17-12/h5-6H,4H2,1-3H3/b14-12+
• InChI Key： WMFUAUCQQLTUOL-WYMLVPIESA-N
• SMILES： C(/N=C1\N(C)C2=C(C)C=CC(Cl)=C2S\1)(=O)CC

Computed Properties

• Exact Mass: 268.0437119g/mol
• Monoisotopic Mass: 268.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58Ų

Additional information on N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide: A Comprehensive Overview

The compound with CAS number 868370-17-6, commonly referred to as N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The benzothiazole core of this molecule is a key structural element that contributes to its unique properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The chlorine substituent at position 7 of the benzothiazole ring plays a critical role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability.

The propanamide group attached to the benzothiazole moiety further enhances the compound's functional versatility. This group is known to improve solubility and stability in various solvents, making it suitable for use in both aqueous and organic environments. Recent studies have highlighted the potential of this compound as a precursor for more complex molecules with enhanced pharmacological profiles.

From a structural standpoint, the dimethyl substitution at positions 3 and 4 of the benzothiazole ring introduces steric hindrance, which can influence the molecule's conformational flexibility. This feature is particularly advantageous in designing molecules with specific binding affinities for biological targets such as enzymes or receptors. The dihydro configuration at positions 2 and 3 adds another layer of complexity to the molecule's structure, potentially affecting its redox properties and reactivity.

Emerging research has focused on the evaluation of this compound's biological activity across various systems. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit antimicrobial properties, particularly against gram-positive bacteria. These findings underscore its potential utility in therapeutic applications.

In terms of synthesis, the construction of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole derivative followed by functionalization with the propanamide group. The use of protecting groups and selective deprotection strategies has been instrumental in achieving high yields and maintaining structural integrity throughout the synthesis.

The Z-isomer designation (as indicated by (2Z)) highlights the stereochemical configuration around the imine bond within the benzothiazole moiety. This stereochemistry is crucial for determining the molecule's optical properties and biological interactions. Recent computational studies have provided insights into how this configuration affects molecular recognition and binding affinity.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Research into its stability under various environmental conditions has revealed that it undergoes slow hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. This information is critical for ensuring safe handling and disposal practices.

Looking ahead, ongoing research aims to explore further applications of this compound in areas such as agrochemicals and advanced materials. Its unique combination of structural features makes it a promising candidate for developing novel pesticides or high-performance polymers. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into practical applications.

In conclusion, N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide represents a fascinating example of how modern synthetic chemistry can yield compounds with multifaceted functionalities. Its structural complexity and tunable properties position it as a valuable tool in advancing scientific research across multiple disciplines.